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Compound of Interest

Compound Name: Neopentyl acetate

CAS No.: 926-41-0

Cat. No.: B8803820

Get Quote

CAS Number: 926-41-0

This technical guide provides a comprehensive overview of neopentyl acetate, a key organic

compound utilized in various scientific and industrial applications. The document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis, and spectroscopic characterization.

Chemical and Physical Properties
Neopentyl acetate, also known as 2,2-dimethylpropyl acetate, is a clear, colorless liquid. Its

branched structure, containing a quaternary carbon, imparts unique physical and chemical

characteristics. A summary of its key properties is presented below.
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Property Value Reference

CAS Number 926-41-0

Molecular Formula C₇H₁₄O₂

Molecular Weight 130.18 g/mol

Boiling Point 121.5 °C at 760 mmHg

Density 0.881 g/cm³

Flash Point 25.4 °C

Refractive Index 1.405

Synthesis of Neopentyl Acetate
Neopentyl acetate is commonly synthesized via the Fischer esterification of neopentyl alcohol

with acetic acid, using a strong acid catalyst such as sulfuric acid. An alternative, often more

efficient method, involves the reaction of neopentyl alcohol with acetic anhydride.

digraph "Neopentyl Acetate Synthesis" { graph [fontname = "helvetica", fontsize = 10, rankdir
= "LR", size = "7.6,4", bgcolor="#F1F3F4"]; node [shape = "box", style = "rounded,filled",
fontname = "helvetica", fontsize = 10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge
[fontname = "helvetica", fontsize = 10, color="#5F6368"];

"Neopentyl Alcohol" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Acetic Anhydride"

[fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Neopentyl Acetate" [fillcolor="#34A853",

fontcolor="#FFFFFF"]; "Acetic Acid (byproduct)" [fillcolor="#FBBC05", fontcolor="#202124"];

"Neopentyl Alcohol" -> "Neopentyl Acetate" [label=" + Acetic Anhydride\n (H₂SO₄ catalyst)"];

"Neopentyl Acetate" -> "Acetic Acid (byproduct)" [style=invis]; {rank=same; "Neopentyl

Alcohol"; "Acetic Anhydride"} {rank=same; "Neopentyl Acetate"; "Acetic Acid (byproduct)"} }

Figure 1: Synthesis of Neopentyl Acetate

Experimental Protocol: Synthesis via Acetic Anhydride
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This protocol details the synthesis of neopentyl acetate from neopentyl alcohol and acetic

anhydride with an acid catalyst.

Materials:

Neopentyl alcohol

Acetic anhydride

Concentrated sulfuric acid (catalyst)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Diethyl ether (for extraction, optional)

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Heating mantle

Stir bar

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a stir bar, combine

neopentyl alcohol and a molar excess of acetic anhydride.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction

mixture while stirring. An exothermic reaction may be observed.
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Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. Maintain reflux for approximately one hour to ensure the reaction goes to

completion.

Work-up:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with:

Water

5% sodium bicarbonate solution to neutralize the excess acetic acid and sulfuric acid

catalyst. (Caution: CO₂ evolution will cause pressure buildup in the separatory funnel).

Saturated sodium chloride solution (brine) to remove residual water.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

Purification: Filter to remove the drying agent and purify the crude neopentyl acetate by

fractional distillation. Collect the fraction boiling at approximately 121-122 °C.

Spectroscopic Data
The structure of neopentyl acetate can be confirmed through various spectroscopic methods.

¹H NMR Spectroscopy
Chemical Shift
(ppm)

Multiplicity Integration Assignment

~2.05 Singlet 3H CH₃-C=O

~3.80 Singlet 2H -O-CH₂-

~0.95 Singlet 9H -C(CH₃)₃
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¹³C NMR Spectroscopy
Chemical Shift (ppm) Assignment

~171 C=O

~75 -O-CH₂-

~31 -C(CH₃)₃

~26 -C(CH₃)₃

~21 CH₃-C=O

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

~2960 Strong C-H stretch (sp³)

~1740 Strong C=O stretch (ester)

~1240 Strong C-O stretch (ester)

Mass Spectrometry
The electron ionization mass spectrum of neopentyl acetate shows characteristic

fragmentation patterns for esters.

m/z Interpretation

130 Molecular ion [M]⁺

73 [M - C₄H₉]⁺

57 [C₄H₉]⁺ (tert-butyl cation) - often the base peak

43 [CH₃CO]⁺ (acetyl cation)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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